Cas no 2172128-37-7 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid
• CAS No: 2172128-37-7
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 5760673
• PubChem ID: 165543292
• Update Time: 2025-06-14

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2172128-37-7
• EN300-1481067
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-iodobenzoic acid
• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid

• Inchi： 1S/C27H25IN2O5/c28-17-12-13-24(22(15-17)26(32)33)30-25(31)11-5-6-14-29-27(34)35-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-4,7-10,12-13,15,23H,5-6,11,14,16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： FBKKUCSTCJRNLR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid

Comprehensive Overview of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid (CAS No. 2172128-37-7)

The compound 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid (CAS No. 2172128-37-7) is a highly specialized organic molecule widely utilized in peptide synthesis, pharmaceutical research, and biochemical applications. Its unique structure, featuring both a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodobenzoic acid moiety, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "iodobenzoic acid applications," reflecting its relevance in modern synthetic chemistry.

In recent years, the demand for custom peptide synthesis and targeted drug delivery systems has surged, driven by advancements in personalized medicine and oncology research. The 5-iodobenzoic acid component of this compound is particularly noteworthy, as it serves as a versatile intermediate for radioisotope labeling and bioconjugation—topics trending in "molecular imaging probes" and "click chemistry" discussions. Its CAS No. 2172128-37-7 is often queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial settings.

The Fmoc group in this molecule is a cornerstone of modern peptide chemistry, enabling efficient deprotection under mild conditions. This aligns with the growing interest in "green chemistry" and "sustainable synthesis," as researchers seek alternatives to harsh reagents. Additionally, the compound’s iodine atom opens doors to applications in "PET tracer development" and "cancer theranostics," areas dominating scientific literature and grant funding.

From a technical perspective, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid exhibits excellent solubility in polar aprotic solvents like DMF and DMSO, making it ideal for automated synthesizers. Its stability under SPPS conditions has been validated in studies exploring "peptide macrocyclization" and "multifunctional linker design." These keywords are highly searched in conjunction with "peptide therapeutics" and "bioconjugation techniques," reflecting its interdisciplinary utility.

In summary, CAS No. 2172128-37-7 represents a critical tool for chemists and biologists working at the intersection of synthetic organic chemistry and biomedical innovation. Its dual functionality—combining Fmoc protection with iodine-mediated reactivity—positions it as a key player in addressing contemporary challenges in drug development and diagnostic imaging. As the scientific community continues to explore "next-generation peptide drugs" and "precision medicine," this compound will undoubtedly remain a focal point of cutting-edge research.